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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dicyclohexyl ketone (CAS No. 119-60-8), also known as dicyclohexylmethanone, is a

synthetic fragrance ingredient valued for its unique olfactory profile. This technical guide

provides a comprehensive analysis of its chemical properties, its function in perfumery, and a

review of the available (though limited) safety and toxicological data. The information is

presented to aid researchers and professionals in understanding the characteristics and safety

considerations of this compound.

Chemical and Physical Properties
Dicyclohexyl ketone is a solid at room temperature with a chemical formula of C₁₃H₂₂O. A

summary of its key physical and chemical properties is provided in Table 1.
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Property Value Reference

Molecular Weight 194.31 g/mol [1]

Appearance
Colorless to light yellow clear

liquid/solid
[2]

Boiling Point 266.4 °C at 760 mmHg [3]

Melting Point 57 °C [4]

Density 0.986 g/mL at 25 °C [4]

Refractive Index 1.485 at 20 °C

Flash Point 123.4 °C

Vapor Pressure 0.00868 mmHg at 25°C

Solubility Sparingly soluble in water

Olfactory Profile and Use in Fragrances
Dicyclohexyl ketone is utilized in the fragrance industry for its distinct scent profile. While

specific quantitative data on its odor threshold is not readily available in the reviewed literature,

it is generally characterized by a sweet, fruity odor. The concentration of dicyclohexyl ketone
in fragrance compositions can range from 0.1% to over 20% by weight, depending on the

desired olfactory effect and the other ingredients in the formulation. In consumer products such

as soaps, detergents, and lotions, the concentration is typically lower.

Safety and Toxicological Assessment
The available safety data for dicyclohexyl ketone is limited. A comprehensive safety

assessment by the Research Institute for Fragrance Materials (RIFM) or an opinion from the

Scientific Committee on Consumer Safety (SCCS) specifically for dicyclohexyl ketone was

not identified in the public domain. However, a safety assessment for the broader category of

alkyl cyclic ketones by the RIFM Expert Panel concluded that these materials do not present a

safety concern at current levels of use as fragrance ingredients. This conclusion was based on

the group's low acute toxicity, lack of genotoxicity, and low potential for skin sensitization.
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A Material Safety Data Sheet (MSDS) for dicyclohexyl ketone indicates that no data is

available for many toxicological endpoints, including skin corrosion/irritation, serious eye

damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and

reproductive toxicity. It is noted as being poisonous by the intravenous route. High doses in rats

have been shown to cause toxic effects, including mortality and developmental effects.

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated

cyclohexanone (a related cyclic ketone) and found no safety concern at current levels of intake

when used as a flavoring agent. While not directly applicable to dicyclohexyl ketone, this

provides some context for the safety of related structures.

Skin Sensitization
While no specific skin sensitization studies on dicyclohexyl ketone were found, the RIFM

assessment of alkyl cyclic ketones suggests a low sensitization potential for this class of

compounds. The Adverse Outcome Pathway (AOP) for skin sensitization provides a framework

for understanding how a chemical can lead to this adverse effect.

Key Events in Skin Sensitization

Molecular Initiating Event Keratinocyte ActivationCovalent Binding to Skin Proteins Dendritic Cell ActivationRelease of Pro-inflammatory Mediators T-Cell ProliferationMigration to Lymph Node and Antigen Presentation Adverse OutcomeAllergic Contact Dermatitis

Click to download full resolution via product page

Adverse Outcome Pathway for Skin Sensitization.

Experimental Protocol: Local Lymph Node Assay (LLNA) (OECD TG 429)

The LLNA is a standard in vivo method for assessing the skin sensitization potential of a

substance.

Animals: Typically, female CBA/J mice are used.

Test Substance Preparation: The test substance is prepared in a suitable vehicle (e.g.,

acetone/olive oil) at a minimum of three concentrations. A vehicle control and a positive
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control are also included.

Application: 25 µL of the test substance, vehicle, or positive control is applied to the dorsal

surface of each ear of the mice for three consecutive days.

Proliferation Measurement: On day 5, mice are injected intravenously with ³H-methyl

thymidine. After a set time, the draining auricular lymph nodes are excised.

Data Analysis: The incorporation of ³H-methyl thymidine is measured. A Stimulation Index

(SI) is calculated by dividing the mean proliferation in each test group by the mean

proliferation in the vehicle control group. An SI of ≥ 3 is considered a positive result,

indicating sensitization potential.

Genotoxicity
No specific genotoxicity data for dicyclohexyl ketone was found. The RIFM assessment for

the broader group of alkyl cyclic ketones indicated a lack of genotoxicity based on a battery of

tests, including bacterial and mammalian cell assays.

Experimental Protocol: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487)

This assay is used to detect the potential of a substance to induce chromosomal damage.

Cell Culture: A suitable mammalian cell line (e.g., human peripheral blood lymphocytes,

CHO, or TK6 cells) is used.

Exposure: Cells are exposed to at least three concentrations of the test substance, with and

without metabolic activation (S9), for a short period (3-6 hours) followed by a recovery

period, or for a longer period (1.5-2 normal cell cycles) without a recovery period.

Harvest and Staining: Cells are harvested, and slides are prepared and stained to visualize

micronuclei.

Scoring: At least 2000 cells per concentration are scored for the presence of micronuclei.

Data Analysis: The frequency of micronucleated cells is compared between treated and

control cultures. A statistically significant, dose-dependent increase in micronucleated cells

indicates a positive result.
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In Vitro Micronucleus Assay Workflow

Cell Seeding Test Substance Exposure Cell Harvest Slide Preparation & Staining Microscopic Analysis Data Analysis

Click to download full resolution via product page

Workflow for the In Vitro Micronucleus Assay.

Phototoxicity
No phototoxicity data for dicyclohexyl ketone was identified. A RIFM safety assessment of the

related compound 2-cyclohexylcyclohexanone concluded it is not expected to be phototoxic or

photoallergenic based on its UV/Vis absorption spectrum. A similar approach would be

necessary for dicyclohexyl ketone.

Olfactory Receptor Signaling
The specific olfactory receptors that bind to dicyclohexyl ketone and the subsequent signaling

pathways have not been elucidated in the available literature. In general, the binding of an

odorant to an olfactory receptor (a G-protein coupled receptor) in an olfactory sensory neuron

initiates a signaling cascade.

General Olfactory Signaling Pathway

Odorant Binding Olfactory Receptor Activation G-protein Activation Adenylate Cyclase Activation cAMP Production Ion Channel Opening Neuron Depolarization Signal to Brain

Click to download full resolution via product page

A Generalized Olfactory Signaling Cascade.

Conclusion
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Dicyclohexyl ketone is a valuable fragrance ingredient with a desirable sweet, fruity scent.

While it is used in a variety of consumer products, there is a notable lack of publicly available,

specific toxicological data for this compound. The safety assessment of the broader alkyl cyclic

ketone group by RIFM suggests a low order of toxicity. However, for a comprehensive risk

assessment, further studies on dicyclohexyl ketone, particularly in the areas of skin

sensitization, genotoxicity, and phototoxicity, following established OECD guidelines, would be

beneficial. Further research into its olfactory receptor interactions would also provide valuable

insights for the fragrance and sensory science fields. Professionals in research and drug

development should exercise caution and consider the available data on related compounds

when evaluating the safety of dicyclohexyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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